Cas no 2385060-07-9 (4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3,4-thiadiazol-2-yl]butanoic acid)

• Product Name: 4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3,4-thiadiazol-2-yl]butanoic acid
• CAS No: 2385060-07-9
• MF: C₂₁H₁₉N₃O₄S
• MW: 409.458263635635
• CID: 6588379
• PubChem ID: 165882873
• Update Time: 2025-07-21

4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3,4-thiadiazol-2-yl]butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2385060-07-9
• 4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3,4-thiadiazol-2-yl]butanoic acid
• EN300-6737310

• Inchi： 1S/C21H19N3O4S/c25-19(26)11-5-10-18-23-24-20(29-18)22-21(27)28-12-17-15-8-3-1-6-13(15)14-7-2-4-9-16(14)17/h1-4,6-9,17H,5,10-12H2,(H,25,26)(H,22,24,27)
• InChI Key： LXXIZXZWRSLDAO-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1CCCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 409.10962727g/mol
• Monoisotopic Mass: 409.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 130Ų

Additional information on 4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3,4-thiadiazol-2-yl]butanoic acid

Comprehensive Analysis of 4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3,4-thiadiazol-2-yl]butanoic acid (CAS No. 2385060-07-9)

4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3,4-thiadiazol-2-yl]butanoic acid (CAS 2385060-07-9) is a specialized Fmoc-protected derivative featuring a 1,3,4-thiadiazole core, widely utilized in peptide synthesis and bioconjugation. This compound has garnered significant attention in drug discovery and biomaterials research due to its unique structural properties, enabling precise molecular labeling and crosslinking applications. Researchers frequently search for "Fmoc-thiadiazole derivatives" or "CAS 2385060-07-9 solubility" to explore its role in click chemistry and proteomics workflows.

The integration of the Fmoc group (9H-fluoren-9-ylmethoxycarbonyl) in this compound ensures compatibility with solid-phase peptide synthesis (SPPS), a technique dominating modern biopharmaceutical production. Recent trends highlight its utility in ADC (antibody-drug conjugate) development, where questions like "how to modify thiadiazole for drug delivery" or "Fmoc-1,3,4-thiadiazole applications" reflect growing industrial interest. Its carboxylic acid terminus further allows esterification or amide coupling, making it a versatile building block for nanocarrier functionalization.

From a structural-activity relationship perspective, the 1,3,4-thiadiazole moiety contributes to enhanced metabolic stability—a hot topic in medicinal chemistry forums. Searches for "thiadiazole bioavailability improvement" or "CAS 2385060-07-9 NMR data" underscore its relevance in optimizing small-molecule therapeutics. Analytical studies confirm its stability under physiological pH, addressing frequent queries about "Fmoc-thiadiazole storage conditions" in laboratory protocols.

In material science, this compound’s heterocyclic scaffold enables supramolecular self-assembly, aligning with trends in "smart biomaterials design." Its fluorescence-quenching properties (via the Fmoc group) are exploited in biosensing, answering niche searches like "thiadiazole-based sensors." Regulatory databases confirm its non-hazardous status, though users often verify "CAS 2385060-07-9 safety profile" for GLP compliance.

Future directions include exploring its photodynamic therapy (PDT) potential, as the thiadiazole ring shows ROS-generating capacity under specific wavelengths—a subject gaining traction in "cancer research chemicals" discussions. Patent analyses reveal its use in biodegradable polymer modifications, responding to demands for "sustainable drug carriers." With a molecular weight of 411.46 g/mol, it balances lipophilicity and water solubility, critical for "formulation optimization" queries.

For synthetic chemists, protocols detailing "Fmoc-thiadiazole coupling efficiency" or "2385060-07-9 purification methods" are pivotal. The compound’s HPLC retention time and MS/MS fragmentation patterns are documented in open-access journals, supporting reproducible research. As AI-assisted molecular design evolves, datasets incorporating CAS 2385060-07-9 properties contribute to machine learning models predicting heterocycle reactivity.

In summary, 4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3,4-thiadiazol-2-yl]butanoic acid bridges chemical biology and materials engineering, addressing contemporary needs from "targeted therapy" to "green chemistry." Its multifaceted applications ensure sustained relevance in both academic and industrial settings.